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Compound of Interest

Compound Name: Carbenicillin

Cat. No.: B15559898

Introduction

Carbenicillin, a semi-synthetic penicillin antibiotic, is a crucial reagent in molecular biology and
microbiology laboratories.[1][2][3] It functions by inhibiting the synthesis of the bacterial cell
wall, specifically by preventing the cross-linking of peptidoglycan strands.[4][5] This action is
bactericidal, particularly against Gram-negative bacteria. In laboratory settings, carbenicillin is
frequently used as a selective agent in culture media to ensure the growth of cells, typically
bacteria, that have been successfully transformed with a plasmid conferring carbenicillin
resistance. A key advantage of carbenicillin over ampicillin is its enhanced stability, particularly
its resistance to degradation by B-lactamase enzymes and its stability in acidic conditions,
which reduces the occurrence of satellite colonies on selection plates.

Mechanism of Action

Carbenicillin belongs to the B-lactam class of antibiotics. Its mechanism of action involves the
acylation of the penicillin-sensitive transpeptidase C-terminal domain by opening the lactam
ring. This inactivation of the enzyme prevents the final step of peptidoglycan synthesis, which is
essential for maintaining the structural integrity of the bacterial cell wall. The weakened cell wall
ultimately leads to cell lysis and bacterial death.

Quantitative Data Summary

The following table summarizes the key quantitative data for the preparation and use of
carbenicillin stock solutions.
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Parameter

Value

Reference

Molecular Weight

422.4 g/mol

Stock Solution Concentration

50 - 100 mg/mL

Solvent

Distilled water or 50% ethanol

Working Concentration

50 - 100 pg/mL

Storage Temperature (Powder)

-20°C or 2-8°C

Storage Temperature (Stock

Solution)

-20°C

Stock Solution Stability at
-20°C

Up to 1 year

Sterilization Method

0.22 um filter sterilization

Experimental Protocol: Preparation of 50 mg/mL
Carbenicillin Stock Solution

This protocol details the steps for preparing a 50 mg/mL stock solution of carbenicillin.

Materials:

Carbenicillin disodium salt powder

Sterile distilled water

Sterile conical tube (e.g., 50 mL)

Sterile 0.22 pum syringe filter

Sterile syringe (e.g., 10-20 mL)

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Analytical balance
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Procedure:

Weighing: In a sterile conical tube, accurately weigh out the desired amount of carbenicillin
disodium salt. For example, to prepare 10 mL of a 50 mg/mL stock solution, weigh 0.5 g of
carbenicillin.

Dissolving: Add a corresponding volume of sterile distilled water to the conical tube. For a 50
mg/mL solution, if you weighed 0.5 g of carbenicillin, add 10 mL of sterile distilled water.

Mixing: Cap the tube tightly and vortex until the carbenicillin powder is completely
dissolved. The solution should be clear.

Sterilization: Draw the carbenicillin solution into a sterile syringe. Attach a sterile 0.22 um
syringe filter to the syringe.

Filtering: Dispense the solution through the filter into a new sterile conical tube. This process
sterilizes the stock solution without using heat, which can degrade the antibiotic.

Aliquoting: Dispense the sterile stock solution into smaller, sterile microcentrifuge tubes (e.g.,
1 mL aliquots). This prevents repeated freeze-thaw cycles of the entire stock.

Labeling and Storage: Clearly label the aliquots with the name of the reagent
(Carbenicillin), the concentration (50 mg/mL), the date of preparation, and your initials.
Store the aliquots at -20°C.

Visualizations

Caption: Workflow for preparing and using carbenicillin stock solution.
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Carbenicillin Mechanism of Action

Bacterial Cell

Carbenicillin

Binds to & Inhibifs

Penicillin-Binding
Proteins (PBPSs)

I
:Catalyzes

Peptidoglycan
Cross-linking

Essential for

(Cell Wall Synthesis)

Inhibition Leads to

Cell Lysis

& Death

Click to download full resolution via product page

Caption: Mechanism of action of carbenicillin on bacterial cell wall synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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